Cas no 188917-41-1 (2,2':5',2''-Terthiophene, 5,5''-dihexyl-)

2,2':5',2''-Terthiophene, 5,5''-dihexyl- structure
188917-41-1 structure
Product Name:2,2':5',2''-Terthiophene, 5,5''-dihexyl-
CAS No:188917-41-1
MF:C24H32S3
MW:416.705883026123
CID:1384114
PubChem ID:631386
Update Time:2025-04-20

2,2':5',2''-Terthiophene, 5,5''-dihexyl- Chemical and Physical Properties

Names and Identifiers

    • 2,2':5',2''-Terthiophene, 5,5''-dihexyl-
    • 2,5-bis(5-hexylthiophen-2-yl)thiophene
    • SCHEMBL13566516
    • FQKINULSLUQGRX-UHFFFAOYSA-N
    • 2,5-Bis(5-n-hexyl-2-thienyl)thiophene
    • 188917-41-1
    • CS-0433825
    • DTXSID90348165
    • 5,5''-Dihexyl-2,2':5',2''-terthiophene
    • Inchi: 1S/C24H32S3/c1-3-5-7-9-11-19-13-15-21(25-19)23-17-18-24(27-23)22-16-14-20(26-22)12-10-8-6-4-2/h13-18H,3-12H2,1-2H3
    • InChI Key: FQKINULSLUQGRX-UHFFFAOYSA-N
    • SMILES: S1C(=CC=C1CCCCCC)C1=CC=C(C2=CC=C(CCCCCC)S2)S1

Computed Properties

  • Exact Mass: 416.16686
  • Monoisotopic Mass: 416.16661454g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 12
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • PSA: 0

2,2':5',2''-Terthiophene, 5,5''-dihexyl- Pricemore >>

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